Cas no 247570-27-0 (3-Fluoro-4-methoxybenzylamine hydrochloride)

• Product Name: 3-Fluoro-4-methoxybenzylamine hydrochloride
• CAS No: 247570-27-0
• MF: C₈H₁₁ClFNO
• MW: 191.630444765091
• MDL: MFCD04116341
• CID: 2857853
• PubChem ID: 22467403
• Update Time: 2025-05-19

3-Fluoro-4-methoxybenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-METHOXYBENZYLAMINE HYDROCHLORIDE
• (3-fluoro-4-methoxyphenyl)methanamine hydrochloride
• 3-Fluoro-4-MethoxybenzylaMineHCl
• 3-fluoro-4-methoxybenzylamine hcl
• (3-fluoro-4-methoxyphenyl)methanamine;hydrochloride
• 3-fluoro-4-methoxy-benzylamine hydrochloride
• CK2402
• AS02608
• 3-Fluoro-4-methoxybenzylamine hydrochloride

• MDL： MFCD04116341
• Inchi： 1S/C8H10FNO.ClH/c1-11-8-3-2-6(5-10)4-7(8)9;/h2-4H,5,10H2,1H3;1H
• InChI Key： SAIPBARGYTYLHG-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)CN)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-Fluoro-4-methoxybenzylamine hydrochloride

Recent Advances in the Application of 3-Fluoro-4-methoxybenzylamine Hydrochloride (CAS: 247570-27-0) in Chemical Biology and Pharmaceutical Research

3-Fluoro-4-methoxybenzylamine hydrochloride (CAS: 247570-27-0) has emerged as a significant building block in pharmaceutical chemistry and chemical biology research. This fluorinated benzylamine derivative has garnered attention due to its unique physicochemical properties and versatile applications in drug discovery. Recent studies have demonstrated its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeting compounds. The presence of both fluorine and methoxy substituents on the aromatic ring provides strategic advantages for molecular interactions and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in developing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 3-Fluoro-4-methoxybenzylamine hydrochloride as a crucial intermediate in constructing a series of potent and selective BTK inhibitors with improved pharmacokinetic profiles. The fluorine atom at the 3-position was found to enhance binding affinity through favorable interactions with the kinase's hinge region, while the methoxy group contributed to optimal solubility characteristics.

In neuropharmacology research, this compound has shown promise as a precursor for serotonin receptor modulators. A recent Nature Chemical Biology publication (2024) described its incorporation into novel 5-HT_2A receptor ligands with exceptional subtype selectivity. The structural features of 3-Fluoro-4-methoxybenzylamine hydrochloride allowed researchers to fine-tune receptor binding kinetics while maintaining favorable blood-brain barrier penetration properties, addressing a longstanding challenge in CNS drug development.

The synthetic accessibility of 3-Fluoro-4-methoxybenzylamine hydrochloride has also facilitated its use in PROTAC (Proteolysis Targeting Chimera) technology. A 2024 ACS Central Science report detailed its application in developing estrogen receptor degraders, where the compound served as an optimal linker component between the warhead and E3 ligase binder. The balanced hydrophilicity/lipophilicity profile of this building block proved critical for achieving cellular permeability while maintaining aqueous solubility.

Ongoing research continues to explore new applications of this versatile compound. Current investigations include its use in developing fluorescent probes for live-cell imaging and as a component of covalent inhibitors targeting cysteine residues. The compound's commercial availability and well-characterized properties make it particularly valuable for high-throughput screening and medicinal chemistry optimization campaigns in both academic and industrial settings.